4-[(6-methyl-3-pyridazinyl)oxy]-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 4-(6-methylpyridazin-3-yl)oxy-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C15H12N4O2S/c1-10-2-7-13(19-18-10)21-12-5-3-11(4-6-12)14(20)17-15-16-8-9-22-15/h2-9H,1H3,(H,16,17,20)
• InChI Key: BDGLTYNGOWKXBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C15H12N4O2S
• Molecular Weight: 312.3 g/mol

Description

4-[(6-methyl-3-pyridazinyl)oxy]-N-1,3-thiazol-2-ylbenzamide, also known as MPT0B390, is a novel small molecule that has been synthesized and studied for its potential as a therapeutic agent. This compound has shown promising results in preclinical studies, and its mechanism of action and physiological effects have been investigated in detail.

Scientific Research Applications

Antimicrobial Activity

Compounds related to "4-[(6-methyl-3-pyridazinyl)oxy]-N-1,3-thiazol-2-ylbenzamide" have been synthesized and screened for antimicrobial activity. Studies have shown that thiazole derivatives, similar in structure, exhibit significant antibacterial and antifungal activities. These compounds have been tested against various strains of bacteria and fungi, indicating their potential as therapeutic agents for microbial diseases (Desai, Rajpara, & Joshi, 2013).

Fungicidal Activity and Structural Insights

Research into pyridazinone-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles has demonstrated fungicidal activity against wheat leaf rust. The studies have also employed 3D-QSAR analysis to understand the structure-activity relationships, providing insights into designing compounds with enhanced activity (Zou, Lai, Jin, & Zhang, 2002).

Anticancer Activity

Another area of application involves the evaluation of related compounds for anticancer activity. Specifically, thiazole and thiadiazole derivatives have been studied for their efficacy against cancer cell lines, including colon and liver carcinoma cells. These studies highlight the potential of such compounds in developing anticancer therapies (Gomha, Riyadh, Mahmmoud, & Elaasser, 2015).

Antioxidant Properties

Compounds with the pyridazinone framework have been explored for their antioxidant properties as well. Research has focused on synthesizing novel derivatives and assessing their ability to scavenge free radicals, which is crucial for developing therapeutic agents against oxidative stress-related diseases (Akbas, Ergan, Şahin, Ekin, Çakır, & Karakuş, 2018).

Mechanism of Action

While the mechanism of action for this specific compound isn’t available, pyridazine derivatives have been shown to exhibit a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other biological activities.

Future Directions

Pyridazine derivatives, including Ethyl 4-[(6-methyl-3-pyridazinyl)oxy]benzoate, could be further explored for their diverse pharmacological activities. They could potentially be used in the development of new drugs and therapies.